Cas no 1154668-57-1 (2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid)

• Product Name: 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid
• CAS No: 1154668-57-1
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6211488
• PubChem ID: 43585419
• Update Time: 2025-10-30

2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid
• EN300-1196970
• 1154668-57-1
• 2-{[4-(propan-2-yl)piperazin-1-yl]methyl}benzoic acid

• Inchi： 1S/C15H22N2O2/c1-12(2)17-9-7-16(8-10-17)11-13-5-3-4-6-14(13)15(18)19/h3-6,12H,7-11H2,1-2H3,(H,18,19)
• InChI Key： ZLOAQPOCOYHTOG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid

Comprehensive Overview of 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid (CAS No. 1154668-57-1): Properties, Applications, and Research Insights

2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid (CAS No. 1154668-57-1) is a chemically synthesized organic compound featuring a piperazine backbone linked to a benzoic acid moiety via a methylene bridge. This structure endows the molecule with unique physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The compound's molecular formula and structural complexity have spurred investigations into its potential as a bioactive scaffold for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of piperazine derivatives like 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid. Researchers are leveraging machine learning algorithms to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, addressing common queries such as "How do piperazine derivatives improve drug bioavailability?" or "What are the synthetic routes for CAS 1154668-57-1?". These efforts align with the growing demand for sustainable synthesis methods and green chemistry practices in the industry.

The compound's solubility and stability under physiological conditions have been explored in in vitro studies, with findings suggesting its utility as a ligand or intermediate in medicinal chemistry. Notably, its hydrogen-bonding capacity and logP value make it a candidate for optimizing blood-brain barrier penetration, a hot topic in neuropharmacology. Discussions on platforms like ResearchGate often focus on its structure-activity relationship (SAR) and comparisons to analogous heterocyclic compounds.

From an industrial perspective, 2-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid is manufactured under Good Manufacturing Practices (GMP) to ensure consistency for high-throughput screening (HTS). Its patent landscape reveals applications in cancer therapeutics and anti-inflammatory agents, resonating with searches like "CAS 1154668-57-1 mechanism of action" or "Piperazine-based drug candidates 2024". Regulatory databases such as PubChem and Reaxys provide detailed spectroscopic data (e.g., NMR, HPLC), further supporting its characterization.

Emerging studies also explore its role in material science, particularly in designing metal-organic frameworks (MOFs) for catalysis. The compound's thermal stability and crystallinity are critical parameters for these applications. As the scientific community prioritizes multi-target therapeutics and repurposing strategies, CAS 1154668-57-1 exemplifies how small-molecule libraries can drive innovation. Future research may focus on its synergistic effects with nanoparticle delivery systems, a trending topic in precision medicine.